2-{[1-(3-Ethyl-1-benzofuran-2-yl)ethyl]amino}acetamide

• IUPAC Name: 2-[1-(3-ethyl-1-benzofuran-2-yl)ethylamino]acetamide
• InChI: InChI=1S/C14H18N2O2/c1-3-10-11-6-4-5-7-12(11)18-14(10)9(2)16-8-13(15)17/h4-7,9,16H,3,8H2,1-2H3,(H2,15,17)
• InChI Key: ACTCSCRWHHYBRO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(OC2=CC=CC=C21)C(C)NCC(=O)N
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

“2-{[1-(3-Ethyl-1-benzofuran-2-yl)ethyl]amino}acetamide” is a compound that contains a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling, which results in fewer side reactions and high yield.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using NMR spectroscopy. The 1H NMR and 13C NMR spectra provide information about the hydrogen and carbon atoms in the molecule, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be analyzed using various techniques. For example, the melting point can be determined. The compound is described as a yellowish solid.

Scientific Research Applications

Biological Applications

Cytotoxic Evaluation : Derivatives of benzofuran have been synthesized and evaluated for their cytotoxic effects. One study focused on the synthesis of novel hexahydroquinoline derivatives containing the benzofuran moiety. These compounds, after being synthesized, were tested against human hepatocellular carcinoma cell lines (HepG-2), demonstrating inhibitory effects on cell growth with IC50 values ranging from 11.9 to 19.3 µg/mL (El-Deen et al., 2016).

Anticonvulsant Activity : Another significant application is in the field of anticonvulsant drugs. A study synthesized a series of benzofuran-acetamide scaffold derivatives, which were tested for their anticonvulsant activity using the maximal electroshock induced seizures model in mice. The results showed that the majority of these compounds were able to prevent seizure spread at low doses, indicating their potential as anticonvulsant agents (Shakya et al., 2016).

Antibacterial and Antioxidant Studies : Benzofuran derivatives have also been synthesized and tested for their antibacterial and antioxidant activities. A study produced a series of phenolic esters and amides of 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid, which showed promising results in in vitro tests against certain bacterial strains and demonstrated good scavenging activity against free radicals (Shankerrao et al., 2013).

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. Future research could focus on exploring the biological activities of “2-{[1-(3-Ethyl-1-benzofuran-2-yl)ethyl]amino}acetamide” and its potential applications as a drug.

Mechanism of Action

Target of Action

Benzofuran compounds, which are a core part of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been shown to exhibit significant cell growth inhibitory effects in various types of cancer cells , suggesting that this compound may interact with its targets to inhibit cell growth.

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran compounds , it can be inferred that this compound may affect multiple biochemical pathways leading to its observed effects.

Result of Action

Benzofuran derivatives have been shown to have significant cell growth inhibitory effects in various types of cancer cells , suggesting that this compound may have similar effects.

Action Environment

The broad range of biological activities exhibited by benzofuran compounds suggests that various environmental factors could potentially influence the action of this compound.